2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide

• Molecular Formula: C17H15ClN2O2S2
• Molecular Weight: 378.9 g/mol
• IUPAC Name: 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C17H15ClN2O2S2/c1-2-22-13-6-4-12(5-7-13)19-16(21)10-23-17-20-14-9-11(18)3-8-15(14)24-17/h3-9H,2,10H2,1H3,(H,19,21)
• InChI Key: ZPFHZZAFIWGSLR-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(S2)C=CC(=C3)Cl

Description

2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide, also known as CBT-1, is a novel compound that has garnered significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide is not fully understood, but it is believed to act on the GABA system in the brain. Specifically, 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide is thought to enhance GABAergic neurotransmission, leading to its anxiolytic and antidepressant effects. In addition, 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide has been shown to inhibit the activity of a protein called HDAC6, which is involved in cell proliferation and survival. This may explain its anti-tumor effects.
Biochemical and Physiological Effects:
2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide has been shown to have a variety of biochemical and physiological effects. In preclinical models, 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide has been shown to reduce anxiety and depression-like behaviors, decrease tumor growth, and modulate the immune response. In addition, 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide has been shown to have a favorable safety profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide has several advantages for use in lab experiments. It is a novel compound with a well-defined synthesis method, making it easy to obtain in high purity and yield. In addition, 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide has been extensively studied in preclinical models, providing a wealth of data for researchers to draw upon. However, there are also limitations to using 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide in lab experiments. For example, its mechanism of action is not fully understood, which may make it difficult to interpret results. In addition, 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide has not yet been studied in clinical trials, so its efficacy and safety in humans are unknown.

Future Directions

There are several future directions for research on 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide. One area of interest is its potential as a treatment for anxiety and depression. Further studies are needed to determine the optimal dose and duration of treatment, as well as its safety and efficacy in humans. In addition, 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide may have potential as a cancer therapy, and further studies are needed to determine its effectiveness in different types of cancer. Finally, 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide may have potential as a modulator of the immune response, and further studies are needed to explore its potential in the treatment of autoimmune diseases.

Synthesis Methods

2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide is synthesized through a multi-step process involving the reaction of 5-chloro-2-aminobenzothiazole with various reagents to yield the final product. The synthesis of 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide has been optimized to produce high yields and purity, making it an ideal compound for use in scientific research.

Scientific Research Applications

2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications in a variety of fields, including neuroscience, oncology, and immunology. In neuroscience, 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide has been shown to have anxiolytic and antidepressant effects in preclinical models, making it a promising candidate for the treatment of anxiety and depression. In oncology, 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide has been shown to have anti-tumor effects in vitro and in vivo, suggesting that it may have potential as a cancer therapy. In immunology, 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide has been shown to modulate the immune response, making it a potential candidate for the treatment of autoimmune diseases.